Cas no 2138025-95-1 (2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide)

2-Methoxy-N-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)acetamide is a specialized thiomorpholine-derived compound featuring a sulfoximine moiety and a methoxyacetamide group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active molecules or agrochemical intermediates. The sulfoximine group enhances metabolic stability and binding affinity, while the methoxyacetamide fragment offers tunable electronic properties for further functionalization. Its well-defined stereochemistry and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in complex synthetic pathways.
2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide structure
2138025-95-1 structure
Product Name:2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide
CAS No:2138025-95-1
MF:C7H14N2O3S
MW:206.262660503387
CID:6440363
PubChem ID:165843335
Update Time:2025-10-28

2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide
    • 2138025-95-1
    • EN300-1132011
    • Inchi: 1S/C7H14N2O3S/c1-12-6-7(10)9-13(11)4-2-8-3-5-13/h8H,2-6H2,1H3
    • InChI Key: MUESIEJKUBVNQR-UHFFFAOYSA-N
    • SMILES: S1(CCNCC1)(=NC(COC)=O)=O

Computed Properties

  • Exact Mass: 206.07251349g/mol
  • Monoisotopic Mass: 206.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 76.1Ų

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2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide Related Literature

Additional information on 2-methoxy-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)acetamide

2-Methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide: A Comprehensive Overview

2-Methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide, with the CAS number 2138025-95-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide is composed of a methoxy group attached to an acetamide moiety, which is further linked to a thiomorpholine ring with an oxo group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent studies have highlighted the potential of 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways involved in various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide has shown promise in modulating the activity of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are targets for a wide range of therapeutic agents. Studies have indicated that this compound can selectively bind to certain GPCRs, potentially leading to the development of novel drugs for treating conditions such as hypertension and neurological disorders.

The pharmacokinetic properties of 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide have also been extensively investigated. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In preclinical studies, it has demonstrated good oral bioavailability and low toxicity, making it a promising candidate for further clinical development.

To further understand the biological activities and mechanisms of action of 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide, several in vitro and in vivo studies have been conducted. These studies have utilized advanced techniques such as high-throughput screening, molecular docking, and cell-based assays to elucidate the compound's interactions with target proteins and its effects on cellular processes. The results have provided valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-methoxy-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)acetamide (CAS 2138025-95-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new aspects of its biological functions, this compound is poised to play a significant role in the advancement of medicinal chemistry and drug discovery.

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